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Abstract
This document provides detailed application notes and protocols for the preparation of

Schweizer's reagent and its use in the dissolution of cellulose. Schweizer's reagent, a solution

of tetraamminecopper(II) hydroxide, is a well-established solvent for cellulose, enabling its

analysis and regeneration for various applications, including the production of rayon and

cellophane.[1][2][3] The protocols herein describe the synthesis of cupric hydroxide and its

subsequent use in the preparation of Schweizer's reagent, followed by a detailed methodology

for cellulose dissolution and regeneration. These instructions are intended for use in a

laboratory setting by trained professionals.

Introduction
Cellulose, a polymer of β-1,4-linked D-glucose units, is the most abundant biopolymer on

Earth.[4] Its extensive intra- and intermolecular hydrogen bonding network renders it insoluble

in water and most common organic solvents.[4] Schweizer's reagent, with the chemical formula

--INVALID-LINK--₂, is a notable solvent capable of dissolving cellulose without chemical

derivatization.[4][5] This dissolution process involves the chelation of the hydroxyl groups on

the glucose monomers by the tetraamminecopper(II) complex.[4] The resulting viscous solution

can be used for various downstream applications, including the spinning of regenerated

cellulose fibers (cuprammonium rayon).[1][2]
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Chemical and Physical Properties of Schweizer's
Reagent

Property Value Reference

Chemical Formula --INVALID-LINK--₂ [3][5]

Appearance Deep blue solution [4][5]

Odor Strong ammonia smell [4][5]

pH Approximately 11–12 [4]

Density (approx.) 0.94 g/cm³ at 20°C [4]

Experimental Protocols
Preparation of Cupric Hydroxide (In-situ)
This protocol describes the synthesis of cupric hydroxide from copper(II) sulfate and a base.

Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH)

Distilled water

Equipment:

Beakers

Magnetic stirrer and stir bar

Filtration apparatus (e.g., Büchner funnel, filter paper)

Procedure:

Dissolve 5 grams of copper(II) sulfate pentahydrate in 90 mL of distilled water in a beaker

with stirring.[6]
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In a separate beaker, prepare a solution of 0.8 grams of sodium hydroxide in a small amount

of distilled water.[6]

Slowly add the sodium hydroxide solution to the copper(II) sulfate solution while stirring. A

light blue precipitate of copper(II) hydroxide will form.[6]

Filter the precipitate using a filtration apparatus to separate it from the supernatant

containing sulfate ions.[6]

Wash the precipitate with distilled water to remove any remaining impurities.[7]

Preparation of Schweizer's Reagent
Materials:

Freshly prepared cupric hydroxide precipitate

Concentrated ammonium hydroxide (25-28% NH₃ by weight)[4]

Equipment:

Beaker

Magnetic stirrer and stir bar

Procedure:

Transfer the moist cupric hydroxide precipitate to a clean beaker.

Under constant stirring, slowly add concentrated ammonium hydroxide to the precipitate.[6] A

typical protocol suggests adding 50 mL of concentrated ammonia.[6]

Continue stirring until the copper(II) hydroxide completely dissolves, forming a deep blue,

clear solution. This is Schweizer's reagent.[6]

If any undissolved cupric hydroxide remains, it can be removed by filtration through a fritted

glass filter (do not use paper filters as they will dissolve).[8]
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Dissolution of Cellulose
Materials:

Schweizer's reagent

Cellulose source (e.g., cotton wool, filter paper)

Equipment:

Beaker

Stirring rod or magnetic stirrer

Procedure:

Place the prepared Schweizer's reagent in a beaker.

Gradually add small pieces of the cellulose source to the reagent while stirring.[9]

Continue stirring until the cellulose is completely dissolved. The solution will become

noticeably viscous.[6]

The solution can dissolve up to 5-10 wt% of cellulose.[4]

Regeneration of Cellulose (Cuprammonium Rayon
Formation)
Materials:

Viscous cellulose-Schweizer's reagent solution

Sulfuric acid (H₂SO₄) or Hydrochloric acid (HCl), 10% solution[6][8]

Equipment:

Syringe with a fine needle or a Pasteur pipette[6][8]

Large beaker
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Procedure:

Prepare a 10% solution of sulfuric acid or hydrochloric acid in a large beaker.[6][8]

Draw the viscous cellulose solution into a syringe or Pasteur pipette.[6]

Inject the cellulose solution in a thin stream into the acid bath.[6]

The cellulose will immediately precipitate as fine threads upon contact with the acid.[6] This

process is known as coagulation.[2]

The regenerated cellulose fibers can be collected, washed with water to remove residual

acid and copper salts, and then dried.
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Caption: Experimental workflow for cellulose dissolution and regeneration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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